Cas no 93777-33-4 (1,4-Dioxacycloheptadecane-2,3-dione)

• Product Name: 1,4-Dioxacycloheptadecane-2,3-dione
• CAS No: 93777-33-4
• MF: C₁₅H₂₆O₄
• MW: 270.364545345306
• CID: 812711
• PubChem ID: 44150632
• Update Time: 2025-04-19

1,4-Dioxacycloheptadecane-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 1,4-Dioxacycloheptadecane-2,3-dione
• EINECS 298-063-4
• NS00062933
• 93777-33-4
• DTXSID60918071

• Inchi： 1S/C15H26O4/c16-14-15(17)19-13-11-9-7-5-3-1-2-4-6-8-10-12-18-14/h1-13H2
• InChI Key： SFDQLZJCABIQTG-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OCCCCCCCCCCCCC1)=O

Computed Properties

• Exact Mass: 270.183
• Monoisotopic Mass: 270.183
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6A^2
• XLogP3: 5.4

Experimental Properties

• Density: 0.977
• Boiling Point: 420.6°C at 760 mmHg
• Flash Point: 185°C
• Refractive Index: 1.438